Cas no 731831-70-2 (1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one)

• Product Name: 1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one
• CAS No: 731831-70-2
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 6783948
• PubChem ID: 3917719
• Update Time: 2025-10-28

1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 731831-70-2
• 1-(4-Chlorophenethyl)-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one
• 1-[2-(4-chlorophenyl)ethyl]-2-methoxy-3,4-dimethyl-2H-pyrrol-5-one
• VS-01992
• 1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one
• STK001223
• 1-[2-(4-CHLOROPHENYL)ETHYL]-5-METHOXY-3,4-DIMETHYL-5H-PYRROL-2-ONE
• 1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-2,5-dihydro-1H-pyrrol-2-one
• AKOS005374315
• starbld0027326
• BBL008796

• Inchi： 1S/C15H18ClNO2/c1-10-11(2)15(19-3)17(14(10)18)9-8-12-4-6-13(16)7-5-12/h4-7,15H,8-9H2,1-3H3
• InChI Key： NXGQXKMHTBNWCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCN1C(C(C)=C(C)C1OC)=O

Computed Properties

• Exact Mass: 279.1026065g/mol
• Monoisotopic Mass: 279.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one

Comprehensive Overview of 1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one (CAS No. 731831-70-2)

The compound 1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one (CAS No. 731831-70-2) is a structurally unique heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a pyrrol-2-one core with a 4-chlorophenyl substituent, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its bioactive properties, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has surged due to their versatility in medicinal chemistry. This compound’s chlorophenyl and methoxy groups contribute to its lipophilicity, enhancing its ability to cross cell membranes—a critical factor in drug design. Its CAS No. 731831-70-2 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and lead optimization studies.

One of the most discussed topics in modern chemistry is the role of small-molecule modulators in targeted therapies. The pyrrol-2-one scaffold, as seen in this compound, is known for its pharmacophore potential, often serving as a building block for kinase inhibitors and anti-inflammatory agents. Users frequently search for terms like "pyrrol-2-one derivatives" and "chlorophenyl-based compounds," highlighting the intersection of this molecule with trending research areas.

From a synthetic perspective, 1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one offers opportunities for structure-activity relationship (SAR) studies. Its methoxy and dimethyl groups allow for fine-tuning of electronic and steric properties, a key consideration in rational drug design. Laboratories focusing on organic synthesis often prioritize such compounds due to their modularity and potential for scaffold hopping.

Environmental and green chemistry trends have also influenced the study of this compound. Researchers are investigating sustainable synthesis routes for heterocyclic frameworks, aligning with global efforts to reduce chemical waste. The CAS No. 731831-70-2 is occasionally referenced in discussions about atom-economical reactions, catering to users searching for "eco-friendly synthetic methods."

In conclusion, 1-[2-(4-chlorophenyl)ethyl]-5-methoxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one represents a compelling case study in the evolution of functionalized heterocycles. Its combination of substituent diversity and biological relevance ensures its place in contemporary research, addressing both academic inquiries and industrial applications. As search trends indicate, this compound bridges gaps between chemical innovation and practical utility, making it a standout subject in modern chemistry.